2-[(3-Methylbenzyl)oxy]benzoyl chloride
Overview
Description
“2-[(3-Methylbenzyl)oxy]benzoyl chloride” is a specialty product used for proteomics research . It has a molecular weight of 260.72 .
Synthesis Analysis
The compound “2-[(3-Methylbenzyl)oxy]benzoyl chloride” can be synthesized from acetylsalicylic acid and 3-chloromethyl benzoyl chloride . The optimal tablet formula was found to be 3-CH2Cl (300 mg), SLS (0.92%), CS (2.33%), Neusilin (9.38%), microcrystalline cellulose (5%), and spray-dried lactose (ad 800 mg) respectively .
Molecular Structure Analysis
The molecular formula of “2-[(3-Methylbenzyl)oxy]benzoyl chloride” is C15H13ClO2 . This gives it a molecular weight of 260.72 .
Chemical Reactions Analysis
The compound “2-[(3-Methylbenzyl)oxy]benzoyl chloride” is known to interact with platelet COX, which may hint at its mechanism of action .
Physical And Chemical Properties Analysis
The compound “2-[(3-Methylbenzyl)oxy]benzoyl chloride” is insoluble in water . It is slightly denser than water .
Scientific Research Applications
Synthesis Techniques and Crystal Structure Analysis
- N-p-Methylbenzyl benzamide, a derivative related to 2-[(3-Methylbenzyl)oxy]benzoyl chloride, was synthesized using solid-phase synthesis techniques. The crystal structure of this compound was determined through single-crystal X-ray diffraction, indicating its potential for detailed structural analysis in chemical research (Luo & Huang, 2004).
Organic Synthesis and Chemical Reactions
- The study of 2-(chloroseleno)benzoyl chloride demonstrates its utility as a bifunctional electrophile in organic synthesis, reacting with C-H acids to produce various chemical compounds including 2-substituted benzo[b]selenophen-3(2H)-ones (KlocKrystian, Osajda & Mlochowski, 2001). Additionally, 2-(chloroseleno)benzoyl chloride has been shown to be effective in the synthesis of benzizoselenazol-3(2H)-ones and benzo[b]selenophen-3(2H)-ones (Lisiak & Młochowski, 2009).
Development of Novel Reagents and Methodologies
- Research into benzoyl chloride derivatives, like 2-[(3-Methylbenzyl)oxy]benzoyl chloride, has led to the development of new reagents and methodologies. For example, the synthesis of 3-benzoyl-2-phenylbenzofurans under Wittig conditions was unexpected and represents a novel pathway in organic synthesis (Begala, Caboni, Matos & Delogu, 2018).
Applications in Green Chemistry
- The use of benzoyl cyanide in ionic liquids as a 'green' alternative for the benzoylation of nucleosides, phenols, and aromatic amines highlights the environmental applications of benzoyl chloride derivatives in more sustainable chemical processes (Prasad et al., 2005).
Catalysis and Polymer Chemistry
- Benzoyl chloride derivatives are used as catalysts in chemical reactions and have applications in polymer chemistry. For instance, MoO2(acac)2-catalyzed benzoylation of glycopyranosides by benzoyl chloride resulted in high regioselectivity, demonstrating its utility in the selective synthesis of complex molecules (Evtushenko, 2010).
Bioactivity and Pharmaceutical Research
- While the focus is on non-drug-related applications, the synthesis and bioactivity evaluation of various benzoyl derivatives, including those derived from benzoyl chloride, are important in pharmaceutical research. These studies contribute to understanding the biological properties of these compounds (Saeed & Batool, 2007).
Mechanism of Action
Safety and Hazards
Future Directions
The compound “2-[(3-Methylbenzyl)oxy]benzoyl chloride” has been suggested as a potential alternative compound to substitute ASA . It has been found to have a slower onset of action and longer elimination time than ASA . Its high lipophilic properties (log P = 3.73) and longer elimination time indicate that this compound is extensively distributed in the deep and very deep tissues during absorption .
properties
IUPAC Name |
2-[(3-methylphenyl)methoxy]benzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO2/c1-11-5-4-6-12(9-11)10-18-14-8-3-2-7-13(14)15(16)17/h2-9H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBCXZEBREXOXJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)COC2=CC=CC=C2C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901246830 | |
Record name | Benzoyl chloride, 2-[(3-methylphenyl)methoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901246830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Methylbenzyl)oxy]benzoyl chloride | |
CAS RN |
1160250-93-0 | |
Record name | Benzoyl chloride, 2-[(3-methylphenyl)methoxy]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160250-93-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoyl chloride, 2-[(3-methylphenyl)methoxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901246830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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